Cas no 450344-34-0 (N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide)

• Product Name: N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide
• CAS No: 450344-34-0
• MF: C₂₂H₂₃N₃O₂S
• MW: 393.501923799515
• CID: 6441646
• Update Time: 2025-05-19

N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide
• Benzeneacetamide, N-[2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-4-methoxy-

• Inchi： 1S/C22H23N3O2S/c1-14-5-4-6-20(15(14)2)25-22(18-12-28-13-19(18)24-25)23-21(26)11-16-7-9-17(27-3)10-8-16/h4-10H,11-13H2,1-3H3,(H,23,26)
• InChI Key： IIEXQQLVKDMPSK-UHFFFAOYSA-N
• SMILES： C1(CC(NC2N(C3=CC=CC(C)=C3C)N=C3CSCC3=2)=O)=CC=C(OC)C=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 657.7±55.0 °C(Predicted)
• pka: 13.46±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(4-methoxyphenyl)acetamide

Introduction to N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(4-methoxyphenyl)acetamide (CAS No. 450344-34-0)

N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(4-methoxyphenyl)acetamide, identified by its CAS number 450344-34-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple aromatic rings and heterocyclic moieties in its structure suggests a high degree of molecular recognition capabilities, which are crucial for the development of novel therapeutic agents.

The structural framework of this compound incorporates a thiophene ring fused with a pyrazole moiety, which is further substituted with dimethylphenyl and 4-methoxyphenyl groups. Such structural features are often associated with enhanced binding affinity to biological targets, making this compound a promising candidate for further investigation in drug discovery programs. The pyrazole ring, in particular, is known for its role as a pharmacophore in various bioactive molecules, contributing to its utility in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The unique structural attributes of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(4-methoxyphenyl)acetamide make it an attractive scaffold for designing compounds that could interact with specific neurotransmitter receptors or enzymes. Preliminary studies have suggested that derivatives of this compound may exhibit properties relevant to the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The incorporation of the thiophene-pyrazole core necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic system efficiently. These methodologies are critical in achieving the desired molecular architecture while maintaining functional group integrity.

From a computational chemistry perspective, the molecular dynamics and docking studies of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(4-methoxyphenyl)acetamide have provided valuable insights into its potential interactions with biological targets. These studies have highlighted the compound's ability to bind effectively to proteins involved in metabolic and signaling pathways. The predicted binding affinities and mode of interaction suggest that this molecule could serve as a lead compound for further derivatization and optimization.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic applications. Factors such as solubility, stability, and metabolic clearance rate are critical determinants of its clinical efficacy. Experimental data obtained from in vitro and in vivo models have begun to elucidate these properties, providing a foundation for assessing its potential as a drug candidate.

In conclusion, N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-2-(4-methoxyphenyl)acetamide (CAS No. 450344-34-0) represents a structurally intricate and biologically relevant molecule with significant pharmaceutical potential. Its unique combination of heterocyclic moieties and aromatic substituents positions it as a valuable scaffold for the development of novel therapeutic agents. Further research is warranted to fully explore its biological activities and translational potential in human health applications.